Cas no 28351-14-6 (Cyclohexaneethanethiol,mercapto- (8CI,9CI))

• Product Name: Cyclohexaneethanethiol,mercapto- (8CI,9CI)
• CAS No: 28351-14-6
• MF: C₈H₁₆S₂
• MW: 176.342639923096
• CID: 265344
• PubChem ID: 3015411
• Update Time: 2025-04-19

Cyclohexaneethanethiol,mercapto- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanethiol,mercapto- (8CI,9CI)
• 1-(2-sulfanylethyl)cyclohexane-1-thiol
• (2-Mercaptoethyl)cyclohexanethiol
• 1-(2-sulfanylethyl)cyclohexanethiol
• SCHEMBL11685514
• 28351-14-6
• EINECS 248-987-9
• NS00028470
• DTXSID40182596

• Inchi： 1S/C8H16S2/c9-7-6-8(10)4-2-1-3-5-8/h9-10H,1-7H2
• InChI Key： MWKYQORKTYAWTG-UHFFFAOYSA-N
• SMILES： SC1(CCS)CCCCC1

Computed Properties

• Exact Mass: 176.06948
• Monoisotopic Mass: 176.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0